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Introduction

Quil A is a saponin-based adjuvant derived from the bark of the South American tree, Quillaja
saponaria Molina. It is widely used in veterinary vaccines and immunological research to
enhance the immune response to co-administered antigens.[1][2][3] Quil A is a complex
mixture of more than 23 different saponins.[2] Its potent immunostimulatory properties make it
an effective adjuvant for inducing both humoral (antibody-mediated) and cell-mediated
immunity.[1][3]

Mechanism of Action
The adjuvant activity of Quil A is multifaceted:

+ Antigen Presentation: Quil A forms mixed micelles with protein antigens, which facilitates
their uptake by antigen-presenting cells (APCs) such as dendritic cells.[4]

¢ Immune Response Polarization: It is known to stimulate a mixed Thl and Th2 immune
response, leading to the production of various antibody isotypes and the activation of
cytotoxic T lymphocytes (CTLS).[4][5]
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» Inflammasome Activation: A key mechanism of Quil A's action is the activation of the NLRP3
(NOD-like receptor pyrin domain-containing protein 3) inflammasome in APCs.[3][5] This
activation leads to the cleavage of pro-caspase-1 into active caspase-1, which in turn
processes pro-inflammatory cytokines IL-13 and IL-18 into their mature, secreted forms.[3][6]
This cytokine release creates a pro-inflammatory environment that enhances the adaptive

immune response.

Quantitative Data: Quil A Dosage for Mice

The selection of an appropriate dose is critical for maximizing adjuvanticity while minimizing
toxicity. Dosages can vary based on the antigen, mouse strain, and desired immune outcome.
Below is a summary of doses used in various murine experiments.
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ug died within
5 days post-

injection.

Note: Quil A is known to have a narrow therapeutic window, and its toxicity, including
hemolysis, is a significant consideration.[2] Doses exceeding 20 pg should be approached with
caution and may require pilot toxicity studies. The purified saponin fraction, QS-21, is noted to
be less toxic than the crude Quil A mixture.[2]

Experimental Protocols
Protocol 1: Preparation and Administration of Quil A
Adjuvant Formulation

This protocol describes the basic steps for preparing a Quil A-adjuvanted vaccine formulation
for subcutaneous injection in mice.

Materials:

Quil A (lyophilized powder)

Antigen of interest

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Sterile 1.5 mL microcentrifuge tubes

Sterile syringes (e.g., 27-30 gauge insulin syringes)

Vortex mixer

Procedure:

e Reconstitution of Quil A:

o Aseptically reconstitute the lyophilized Quil A in sterile PBS to create a stock solution
(e.g., 1 mg/mL).
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o

o

Gently vortex until fully dissolved. Quil A solutions can be prone to foaming; avoid
vigorous shaking.

The reconstituted stock should be stored according to the manufacturer's instructions
(typically at -20°C).

o Preparation of Antigen-Adjuvant Emulsion:

[¢]

On the day of immunization, thaw the Quil A stock solution and the antigen solution.

Calculate the required volumes based on the final desired dose per mouse (e.g., 10 ug
Quil A and 20 ug antigen) and the total injection volume (typically 100 pL for
subcutaneous injection).

In a sterile microcentrifuge tube, first add the required volume of the antigen solution.
Gently add the required volume of the Quil A stock solution to the antigen.
Add sterile PBS to reach the final injection volume (e.g., 100 pL per mouse).

Mix gently by flicking the tube or brief, low-speed vortexing. The formulation should be
kept on ice until injection.

e Immunization of Mice:

This protocol assumes an immunization schedule of day 0, 14, and 28.[5][9]
Gently restrain the mouse.

Lift the loose skin on the back of the neck or flank to form a "tent".

Insert the needle (bevel up) into the base of the tented skin, parallel to the body.
Inject the 100 uL of the antigen-adjuvant formulation into the subcutaneous space.

Withdraw the needle and gently apply pressure to the injection site for a moment to
prevent leakage.
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o Monitor the mice for any adverse local reactions (e.g., swelling, lesions) or systemic
effects post-injection.[9]

Protocol 2: Measurement of Antigen-Specific Antibodies
by ELISA

This protocol provides a general method for determining the titer of antigen-specific IgG in
serum collected from immunized mice.

Materials:

96-well high-binding ELISA plates

e Antigen

» Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate Buffer, pH 9.6)

o Wash Buffer (PBS with 0.05% Tween-20, PBST)

o Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBST)

e Mouse serum samples

» HRP-conjugated secondary antibody (e.g., Goat anti-mouse IgG-HRP)
e TMB (3,3,5,5-Tetramethylbenzidine) substrate

o Stop Solution (e.g., 2 M H2S0a4)

e Microplate reader (450 nm)

Procedure:

o Plate Coating:

o Dilute the antigen to an optimal concentration (e.g., 1-5 ug/mL) in Coating Buffer.

o Add 100 pL of the diluted antigen to each well of the 96-well plate.
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o Incubate overnight at 4°C.

e Blocking:
o Wash the plate 3 times with 200 uL/well of Wash Buffer.
o Add 200 pL/well of Blocking Buffer.
o Incubate for 1-2 hours at room temperature.

e Incubation with Primary Antibody (Serum):

[e]

Wash the plate 3 times with Wash Buffer.

o

Prepare serial dilutions of the mouse serum samples in Blocking Buffer (e.g., starting from
1:100).

(¢]

Add 100 pL of the diluted serum to the appropriate wells. Include a negative control
(serum from a non-immunized mouse).

o

Incubate for 2 hours at room temperature.

e Incubation with Secondary Antibody:

[e]

Wash the plate 5 times with Wash Buffer.

[e]

Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the
manufacturer's recommendation.

[e]

Add 100 pL of the diluted secondary antibody to each well.

o

Incubate for 1 hour at room temperature, protected from light.
o Development and Measurement:
o Wash the plate 5 times with Wash Buffer.

o Add 100 pL of TMB substrate to each well.
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o Incubate in the dark at room temperature until a blue color develops (typically 5-15

minutes).

o Stop the reaction by adding 50 pL of Stop Solution to each well. The color will change from

blue to yellow.

o Read the absorbance at 450 nm on a microplate reader within 30 minutes. The antibody
titer is typically defined as the reciprocal of the highest dilution that gives an absorbance
value above a predetermined cut-off (e.g., 2-3 times the background).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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